Cas no 35221-98-8 (2-(5-phenyl-1,2-oxazol-3-yl)acetonitrile)

• Product Name: 2-(5-phenyl-1,2-oxazol-3-yl)acetonitrile
• CAS No: 35221-98-8
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD11986441
• CID: 1468643
• PubChem ID: 33676789
• Update Time: 2025-09-27

2-(5-phenyl-1,2-oxazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleacetonitrile, 5-phenyl-
• 2-(5-phenyl-1,2-oxazol-3-yl)acetonitrile
• AKOS005208363
• DTXSID90652794
• AB88064
• CCG-311883
• BICUKMIASXFMGG-UHFFFAOYSA-N
• 2-(5-phenylisoxazol-3-yl)acetonitrile
• (5-Phenyl-1,2-oxazol-3-yl)acetonitrile
• 35221-98-8
• F2135-0576
• EN300-239203
• SCHEMBL3770834
• (5-phenylisoxazol-3-yl)acetonitrile

• MDL： MFCD11986441
• Inchi： 1S/C11H8N2O/c12-7-6-10-8-11(14-13-10)9-4-2-1-3-5-9/h1-5,8H,6H2
• InChI Key： BICUKMIASXFMGG-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC#N)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(5-phenyl-1,2-oxazol-3-yl)acetonitrile

2-(5-Phenyl-1,2-Oxazol-3-Yl)Acetonitrile: A Comprehensive Overview

2-(5-Phenyl-1,2-Oxazol-3-Yl)Acetonitrile, also known by its CAS number CAS No. 35221-98-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically oxazoles, which are widely studied due to their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials. The structure of this compound features a phenyl group attached to the 5-position of the oxazole ring, with an acetonitrile group at the 3-position. This combination of functional groups imparts distinctive chemical reactivity and physical properties to the molecule.

The synthesis of 2-(5-Phenyl-1,2-Oxazol-3-Yl)Acetonitrile typically involves a multi-step process that includes the formation of the oxazole ring followed by substitution reactions to introduce the acetonitrile group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the oxazole ring under mild conditions, reducing energy consumption and waste generation.

In terms of applications, this compound has garnered attention for its potential as a building block in organic synthesis. Its oxazole ring is known to exhibit interesting electronic properties, making it a valuable component in constructing bioactive molecules. Recent studies have highlighted its role in the development of new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. For example, researchers have reported that derivatives of this compound exhibit promising anti-proliferative activity against cancer cell lines, suggesting its potential as a lead compound for drug discovery.

Beyond pharmaceutical applications, 2-(5-Phenyl-1,2-Oxazol-3-Yl)Acetonitrile has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for industrial processes. Recent research has focused on its application in asymmetric catalysis, where it serves as a ligand to enhance enantioselectivity in key organic transformations. This property makes it a valuable tool in the synthesis of chiral molecules with high enantiomeric excess.

The physical properties of this compound are also worth noting. It has a melting point of approximately 140°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands due to conjugation within the oxazole ring and the phenyl group, making it suitable for applications in optoelectronic materials. Recent studies have explored its use as a component in organic light-emitting diodes (OLEDs), where its electronic properties contribute to efficient charge transport and emission characteristics.

In conclusion, 2-(5-Phenyl-1,2-Oxazol-3-Yl)Acetonitrile is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial applications. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and materials science.